Cas no 1678-15-5 (1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI))

1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI) structure
1678-15-5 structure
Product Name:1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI)
CAS No:1678-15-5
MF:C15H12N2O3
MW:268.267383575439
CID:198569
PubChem ID:255053
Update Time:2025-04-19

1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Pentanetrione,1,5-di-3-pyridyl- (7CI,8CI)
    • 1,5-di(pyridin-3-yl)pentane-1,3,5-trione
    • 1,5-di-pyridin-3-yl-pentane-1,3,5-trione
    • 1,5-Di-pyridyl-(3)-1,3,5-pentantrion
    • 1,5-Dipyridyl-(3)-pentan-1,3,5-trion
    • AC1L5RK8
    • AC1Q5FR4
    • AR-1B8070
    • CTK4D2768
    • KST-1B1519
    • NSC80264
    • DTXSID10292075
    • 1678-15-5
    • NSC-80264
    • Inchi: 1S/C15H12N2O3/c18-13(7-14(19)11-3-1-5-16-9-11)8-15(20)12-4-2-6-17-10-12/h1-6,9-10H,7-8H2
    • InChI Key: UWROYQOATHNUEE-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=NC=CC=1)=O)CC(C1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 268.08486
  • Monoisotopic Mass: 268.084792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.256
  • Boiling Point: 485°Cat760mmHg
  • Flash Point: 244.5°C
  • Refractive Index: 1.583
  • PSA: 76.99
  • LogP: 1.89150
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